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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B150790 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with trans,trans-Dibenzylideneacetone (DBA).

Adherence to these procedures is essential for ensuring personal safety and proper

environmental management.

Hazard Identification and Personal Protective Equipment
(PPE)
trans,trans-Dibenzylideneacetone is classified as a hazardous substance that can cause

skin, eye, and respiratory irritation.[1][2] It is also recognized as very toxic to aquatic life with

long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][3] A face shield is

recommended when there is a

splash hazard.[4]

Protects against dust particles

and potential splashes that can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves,

such as PVC.[1] Gloves should

be tested to a relevant

standard (e.g., EN 374, US

F739).[1]

Prevents skin contact, which

can cause irritation.[2]

Contaminated gloves must be

replaced immediately.[1]

Body Protection

A lab coat or overalls.[1] A

PVC apron can provide

additional protection.[1] Wear

appropriate protective clothing

to prevent skin exposure.[3][5]

Minimizes skin contact with the

chemical. Contaminated

clothing must be removed and

washed before reuse.[3][4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used when

dust is generated.[2][3]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[2][3]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Engineering Controls:

Ventilation: Always handle trans,trans-Dibenzylideneacetone in a well-ventilated area.[2]

[3] Local exhaust ventilation is required where dust is generated, such as during weighing or

transfer.[1][4]

Procedural Guidelines:
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Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust.

[1]

Minimize Dust: Use handling techniques that minimize dust generation, such as gentle

scooping instead of pouring.[1][3]

Hygiene: Wash hands and skin thoroughly with soap and water after handling.[2] Do not eat,

drink, or smoke in the work area.[4]

Storage: Store the chemical in a tightly closed, clearly labeled container.[1][3] The storage

area should be cool, dry, and well-ventilated, away from incompatible materials like strong

oxidizing agents.[3][5][6] Recommended storage containers include those made of

polyethylene or polypropylene.[1]

Accidental Release and First Aid Measures
Immediate and appropriate responses to spills and exposures are critical.

Spill Cleanup Protocol:

Evacuate: Alert personnel in the area and evacuate if necessary.[1]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[4]

Clean-up:

Wear all required PPE.[1]

Use dry clean-up methods.[1] Cover the spill with an inert absorbent material.

Carefully sweep or scoop the material into a suitable, labeled container for hazardous

waste disposal.[1][3][7] Avoid creating dust.[1]

Clean the contaminated surface thoroughly.[4]

First Aid Procedures:
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[5][7]

Remove contact lenses if present and easy to

do so.[2] Seek medical attention.[7]

Skin Contact

Remove contaminated clothing immediately.[3]

Wash the affected area with plenty of soap and

water.[2] Seek medical attention if irritation

persists.[2][4]

Inhalation

Move the person to fresh air.[2][7] If breathing is

difficult or stops, provide artificial respiration.[2]

Seek medical attention.[3]

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth

thoroughly with water.[2] Never give anything by

mouth to an unconscious person.[2][3] Seek

immediate medical attention.[3]

Disposal Plan
trans,trans-Dibenzylideneacetone and any contaminated materials must be treated as

hazardous waste.[1]

Step-by-Step Disposal Guide:

Segregation: Collect waste chemical and contaminated materials (e.g., gloves, absorbent

pads) in a dedicated, clearly labeled, and sealed container.[1]

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for disposal through a certified hazardous waste management company.

All disposal activities must comply with local, state, and federal regulations.[1] Do not

dispose of it in drains or regular trash.[4]
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Chemical and Physical Properties
A summary of key quantitative data for trans,trans-Dibenzylideneacetone.

Property Value

CAS Number 35225-79-7[2][7]

Molecular Formula C₁₇H₁₄O[5][8]

Molecular Weight 234.3 g/mol [5]

Appearance Pale-yellow crystalline solid/powder.[1][5][8]

Melting Point 104 - 114 °C[2][5]

Solubility
Insoluble in water.[1][8] Soluble in acetone and

chloroform.[1][8]

NFPA 704 Rating Health: 1, Flammability: 1, Instability: 0[2][3]

Workflow for Handling trans,trans-
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Preparation Phase

Handling Phase

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh and Transfer Chemical
(Minimize Dust Generation)

Perform Experimental Procedure

Accidental Spill?

Segregate Waste
(Chemical & Contaminated PPE)

Follow Spill Cleanup Protocol

YesNo

Label Waste Container
('Hazardous Waste')

Store in Designated Area

Arrange for Professional Disposal

Decontaminate Work Area

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of trans,trans-Dibenzylideneacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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